Cas no 2579-22-8 (3-Phenylpropiolaldehyde)

3-Phenylpropiolaldehyde Properties

Names and Identifiers

• 3-Phenylpropiolaldehyde
• phenylpropargyl aldehyde
• 3-Phenylprop-2-ynal
• phenylpropiolaldehyde
• 2-Propynal,3-phenyl
• 3-phenyl-2-propynal
• 3-phenylpropargylaldehyde
• 3-Phenylpropynal
• phenylacetylene carboxaldehyde
• Phenylpropynal
• Phenylpropargylaldehyde
• 2-Propynal, 3-phenyl-
• Benzenepropiolaldehyde
• Phenylacetylenecarboxaldehyde
• Propiolaldehyde, phenyl-
• IDASOVSVRKONFS-UHFFFAOYSA-N
• Phenyl-propynal
• phenyl propargylaldehyde
• 3-phenyl-prop-2-ynal
• phenylacetylene carboxaldehyde;
• Phenylpropargyl aldehyd
• AS-15694
• InChI=1/C9H6O/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6,8
• MFCD00006995
• TD1326
• 3-phenylprop-2-ynal
• Phenylpropargyl aldehyde, 96%
• DTXSID80180455
• CS-W009214
• SCHEMBL136424
• NS00027966
• Phenylpropiolaldehyd
• UNII-N4Z6VFC4J5
• 2579-22-8
• NSC 47568
• A818028
• N4Z6VFC4J5
• EINECS 219-942-0
• AI3-33277
• FT-0634376
• SY015622
• AM20060577
• NSC47568
• W-107217
• Z1255485337
• EN300-131159
• BP-10874
• AKOS015888243
• NSC-47568
• Phenylpropiolaldehyde
• DB-046778
• +Expand

• MDL： MFCD00006995
• InChIKey： IDASOVSVRKONFS-UHFFFAOYSA-N
• Inchi： 1S/C9H6O/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6,8H
• SMILES： O=C([H])C#CC1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 130.04200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 130.042
• Heavy Atom Count: 10
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.23700
• PSA: 17.07000
• Refractive Index: n20/D 1.604(lit.)
• Boiling Point: 118 °C/13 mmHg(lit.)
• Melting Point: 139 - 140
• Flash Point: Fahrenheit: 201.2 ° f
  Celsius: 94 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.064 g/mL at 25 °C(lit.)

3-Phenylpropiolaldehyde Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：6.1
• FLUKA BRAND F CODES：9-19

3-Phenylpropiolaldehyde Customs Data

• HS CODE：2912299000
• Customs Data：

  China Customs Code:

  2912299000

  Overview:

  2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%